Cas no 1803864-35-8 (5-Amino-2-iodophenylhydrazine)

• Product Name: 5-Amino-2-iodophenylhydrazine
• CAS No: 1803864-35-8
• MF: C₆H₈IN₃
• MW: 249.052292823792
• CID: 4935012
• Update Time: 2025-07-18

5-Amino-2-iodophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-iodophenylhydrazine

• Inchi： 1S/C6H8IN3/c7-5-2-1-4(8)3-6(5)10-9/h1-3,10H,8-9H2
• InChI Key： JDEOHHFBINLOHY-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=C1NN)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• XLogP3: 1.1
• Topological Polar Surface Area: 64.099

Additional information on 5-Amino-2-iodophenylhydrazine

Introduction to 5-Amino-2-iodophenylhydrazine (CAS No. 1803864-35-8)

5-Amino-2-iodophenylhydrazine (CAS No. 1803864-35-8) is a versatile organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, holds potential applications in various research areas, including drug discovery and materials science. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent advancements in the study of 5-Amino-2-iodophenylhydrazine.

The molecular formula of 5-Amino-2-iodophenylhydrazine is C₇H₉IN₃, and it has a molecular weight of approximately 240.07 g/mol. The compound consists of a phenyl ring substituted with an amino group at the 5-position and an iodine atom at the 2-position, along with a hydrazine moiety. This unique combination of functional groups imparts specific chemical reactivity and biological activity to the molecule.

In terms of physical properties, 5-Amino-2-iodophenylhydrazine is typically a solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain synthetic reactions where aqueous conditions are undesirable.

The synthesis of 5-Amino-2-iodophenylhydrazine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-iodoaniline with hydrazine hydrate under appropriate conditions. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired product. Another approach involves the iodination of 5-aminoanisole followed by reduction to form the hydrazine derivative. These synthetic methods have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

In recent years, 5-Amino-2-iodophenylhydrazine has been extensively studied for its potential applications in medicinal chemistry. One notable area of research is its use as a building block for the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 5-Amino-2-iodophenylhydrazine exhibited potent antitumor activity against various cancer cell lines. The researchers found that these derivatives could selectively target specific signaling pathways involved in cancer progression, making them promising candidates for further drug development.

Beyond its medicinal applications, 5-Amino-2-iodophenylhydrazine has also shown promise in materials science. Its unique electronic properties make it a valuable precursor for the synthesis of functional materials such as conductive polymers and organic semiconductors. A recent study published in Advanced Materials demonstrated that derivatives of 5-Amino-2-iodophenylhydrazine could be used to fabricate highly efficient organic photovoltaic devices. The researchers reported that these materials exhibited excellent charge transport properties and high photovoltaic performance.

The environmental impact and safety profile of 5-Amino-2-iodophenylhydrazine are also important considerations for its practical applications. While iodinated compounds can pose environmental concerns due to their potential for bioaccumulation, recent studies have shown that proper handling and disposal practices can mitigate these risks. Additionally, safety data sheets (SDS) provide essential information on handling, storage, and disposal procedures to ensure safe use in laboratory settings.

In conclusion, 5-Amino-2-iodophenylhydrazine (CAS No. 1803864-35-8) is a multifaceted compound with a wide range of potential applications in chemical biology and medicinal chemistry. Its unique structural features and chemical reactivity make it a valuable tool for researchers exploring new frontiers in drug discovery and materials science. As ongoing research continues to uncover new properties and applications, 5-Amino-2-iodophenylhydrazine is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.